1-Benzylpyridin-1-ium bromide
Overview
Description
Scientific Research Applications
Corrosion Inhibition
1-Benzylpyridin-1-ium bromide has been studied for its effectiveness in inhibiting corrosion. For instance, Aoun (2017) investigated its use in preventing carbon steel corrosion in hydrochloric acid, finding it acts as a mixed-type inhibitor, enhancing surface coverage and inhibition efficiency. This was determined using electrochemical methods, including linear polarization and electrochemical impedance spectroscopy (Aoun, 2017). Similarly, Hegazy et al. (2016) demonstrated its effectiveness as a corrosion inhibitor in acidic solutions, confirming its adsorption on carbon steel surfaces and its mixed-type inhibition characteristics (Hegazy et al., 2016).
Chemical Synthesis and Catalysis
In chemical synthesis, this compound has shown potential. Peng et al. (2018) described its application in a nickel-catalyzed cross-coupling process, enabling the transformation of alkyl and aryl bromides into migratory benzylic arylation products (Peng, Li, & Yin, 2018). This method demonstrated good selectivity and functional group tolerance, expanding the scope of chemical synthesis techniques.
Polymerization
Al‐harthi et al. (2007) explored the use of a related compound, benzal bromide, in the atom transfer radical polymerization of styrene and acrylonitrile. Their study compared the effectiveness of monofunctional and bifunctional initiators in this context, contributing to the understanding of polymer chemistry (Al‐harthi, Sardashti, Soares, & Simon, 2007).
Oil Spill Remediation
Research by Shafiee et al. (2021) demonstrated the application of this compound derivatives in oil spill remediation. They synthesized asymmetric dicationic ionic liquids and evaluated their efficiency in dispersing oil spills in seawater, showing promising results for environmental applications (Shafiee et al., 2021).
Antineoplastic Agents
Potikha and Brovarets (2020) synthesized and evaluated this compound derivatives as potential antineoplastic agents. Their study revealed high antitumor potential against various human cancer cell lines, indicating its potential application in cancer therapy (Potikha & Brovarets, 2020).
Properties
IUPAC Name |
1-benzylpyridin-1-ium;bromide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N.BrH/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13;/h1-10H,11H2;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLWHCXRACKOPRO-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C[N+]2=CC=CC=C2.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80948794 | |
Record name | 1-Benzylpyridin-1-ium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80948794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2589-31-3 | |
Record name | NSC86449 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86449 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Benzylpyridin-1-ium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80948794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.